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Compound of Interest

Compound Name: 3-(Hydroxymethyl)pyrrolidin-2-one

CAS No.: 76220-94-5

Cat. No.: B2831808

Get Quote

A Guide for Researchers in Chemical Synthesis and Drug Development

Introduction: The Bifunctional Value of a Privileged
Scaffold
3-(Hydroxymethyl)pyrrolidin-2-one is a heterocyclic compound featuring a five-membered

lactam ring, known as the pyrrolidinone core. This structural motif is widely recognized in

medicinal chemistry as a "privileged scaffold"—a molecular framework that can provide high-

affinity ligands for a variety of biological targets.[1][2] The unique value of 3-
(hydroxymethyl)pyrrolidin-2-one lies in its bifunctionality: the lactam provides a rigid, polar

backbone capable of hydrogen bonding, while the hydroxymethyl group at the C3 position

offers a reactive handle for a wide array of chemical transformations.

This dual character makes it an exceptionally versatile building block in the synthesis of

complex molecules, particularly in the development of novel therapeutics such as nootropic

and neuroprotective agents.[3] Its chirality, when resolved, also makes it a valuable precursor

for chiral ligands and catalysts used in asymmetric synthesis.[3] While primarily employed as a

synthetic intermediate, its high polarity and hydrogen-bonding capabilities suggest potential as
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a specialized solvent in niche applications, analogous to its well-known relative, N-Methyl-2-

pyrrolidone (NMP).[4]

This document provides an in-depth guide to the properties, applications, and experimental

protocols for 3-(hydroxymethyl)pyrrolidin-2-one, designed to empower researchers to

effectively integrate this valuable compound into their workflows.

Physicochemical Properties & Safety Data
A thorough understanding of a compound's physical properties and safety profile is paramount

for its successful and safe implementation in the laboratory.

Data Summary Table
Property Value Source(s)

CAS Number 76220-94-5 [3][5]

Molecular Formula C₅H₉NO₂ [3][5]

Molecular Weight 115.13 g/mol [3][5]

Appearance
White to off-white low-melting

solid or crystalline powder
[5][6]

Melting Point 100-101 °C [5]

Boiling Point ~346.0 °C (Predicted) [5]

pKa 14.33 ± 0.10 (Predicted) [5]

Handling and Safety Precautions
3-(Hydroxymethyl)pyrrolidin-2-one is a chemical that requires standard laboratory handling

procedures. Users should always consult the latest Safety Data Sheet (SDS) from their supplier

before use.[7]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with

side shields, a lab coat, and chemical-resistant gloves (e.g., nitrile).[8]
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Handling: Avoid inhalation of dust and contact with skin and eyes.[7] Use in a well-ventilated

area or a chemical fume hood. Wash hands thoroughly after handling. The related

compound NMP is hygroscopic; therefore, this compound should be stored in a tightly sealed

container in a dry environment, potentially under an inert atmosphere like nitrogen.[9][10]

First Aid:

Skin Contact: Immediately wash off with plenty of soap and water. Seek medical attention

if irritation persists.[7]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[7]

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[7]

Ingestion: Do NOT induce vomiting. Rinse mouth and seek medical attention.[10]

Storage: Store in a cool, dry, well-ventilated place away from incompatible materials such as

strong oxidizing agents. Keep the container tightly closed.[3]

Application I: A Versatile Reagent in Complex
Synthesis
The primary utility of 3-(hydroxymethyl)pyrrolidin-2-one is as a synthetic intermediate. The

hydroxyl group is a versatile functional handle that can be readily converted into esters, ethers,

halides, or other functional groups, serving as a key connection point for building molecular

complexity.

General Synthetic Workflow
The typical use of 3-(hydroxymethyl)pyrrolidin-2-one as a building block involves the

chemical modification of its hydroxyl group to link it to other molecular fragments, ultimately

leading to the target compound.
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Caption: General workflow for utilizing 3-(hydroxymethyl)pyrrolidin-2-one in synthesis.

Protocol 1: O-Acylation of 3-(Hydroxymethyl)pyrrolidin-
2-one
This protocol details a standard procedure for esterifying the primary alcohol, a fundamental

transformation that demonstrates its utility as a building block. Acetyl chloride is used here as

an example acylating agent.

Objective: To synthesize 3-(acetoxymethyl)pyrrolidin-2-one.
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Materials:

3-(Hydroxymethyl)pyrrolidin-2-one

Acetyl chloride

Triethylamine (TEA) or Pyridine (as base and/or solvent)

Dichloromethane (DCM), anhydrous

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Standard glassware for organic synthesis, magnetic stirrer, ice bath

Methodology:

Reaction Setup: In a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Ar),

dissolve 3-(hydroxymethyl)pyrrolidin-2-one (1.0 eq) in anhydrous DCM (approx. 0.1 M

concentration).

Causality: Anhydrous conditions are critical as acetyl chloride reacts violently with water.

The inert atmosphere prevents moisture from the air from entering the reaction.

Addition of Base: Add triethylamine (1.2 eq) to the solution and cool the flask to 0 °C in an

ice bath.

Causality: The base is required to neutralize the HCl byproduct generated during the

reaction, driving the equilibrium towards the product. Cooling the reaction mitigates the

exothermic nature of the acylation.

Addition of Acylating Agent: Add acetyl chloride (1.1 eq) dropwise to the stirred solution at 0

°C.
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Causality: Slow, dropwise addition helps to control the reaction temperature and prevent

unwanted side reactions.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent

system (e.g., 5-10% Methanol in DCM).

Trustworthiness: TLC is a crucial self-validating step. The disappearance of the starting

material spot and the appearance of a new, less polar product spot indicates the reaction

is proceeding.

Workup - Quenching: Once the reaction is complete, carefully quench by adding saturated

NaHCO₃ solution to neutralize any remaining acid and HCl salt.

Workup - Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer.

Wash the organic layer sequentially with water and then brine.

Causality: The aqueous washes remove the triethylamine hydrochloride salt and other

water-soluble impurities. The brine wash helps to remove residual water from the organic

layer.

Drying and Concentration: Dry the isolated organic layer over anhydrous MgSO₄, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the resulting crude product by flash column chromatography on silica gel

if necessary to yield the pure 3-(acetoxymethyl)pyrrolidin-2-one.

Application II: A Specialized High-Polarity Solvent
While not its primary role, the structural features of 3-(hydroxymethyl)pyrrolidin-2-one—a

polar lactam core combined with a hydrogen-bond-donating hydroxyl group—make it a

potentially useful solvent for specific applications. It can be considered a polar, protic solvent

with a very high boiling point.

Comparative Analysis with Common Solvents
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Solvent Structure Type
Boiling Point
(°C)

Key Features

3-(HM)P C₅H₉NO₂ Polar, Protic ~346

High polarity, H-

bond donor &

acceptor, very

low volatility.

NMP[4] C₅H₉NO Polar, Aprotic 202

Strong dipolar

aprotic solvent,

good for

polymers, low

volatility.

DMF C₃H₇NO Polar, Aprotic 153

Widely used

polar aprotic

solvent, lower

boiling point.

Water H₂O Polar, Protic 100

Universal protic

solvent, strong

H-bonding

network.

Potential Use Cases:
Solubilizing Polar Reagents: Its ability to act as both a hydrogen bond donor and acceptor

could enhance the solubility of complex, poly-functional molecules that are poorly soluble in

common solvents.

High-Temperature Reactions: Its extremely high boiling point makes it suitable for reactions

requiring high thermal energy, where solvent loss is a concern.

Green Chemistry: It could potentially serve as a biodegradable, safer alternative to other

high-boiling polar aprotic solvents in specific contexts, although extensive toxicological

studies would be required.
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Protocol 2: Screening 3-(Hydroxymethyl)pyrrolidin-2-
one as a Solvent
This protocol provides a systematic method for researchers to determine if 3-
(hydroxymethyl)pyrrolidin-2-one is a suitable solvent for a specific compound of interest

(COI).

Objective: To assess the solubility of a compound in 3-(hydroxymethyl)pyrrolidin-2-one at

various temperatures.

Materials:

Compound of Interest (COI)

3-(Hydroxymethyl)pyrrolidin-2-one

Vials with caps

Magnetic stir plate and stir bars

Hot plate or heating block

Analytical balance

Methodology:

Preparation: Add a pre-weighed amount of your COI (e.g., 10 mg) to a clean, dry vial

containing a small stir bar.

Initial Solvent Addition: Add a specific volume of 3-(hydroxymethyl)pyrrolidin-2-one to the

vial to achieve a target concentration (e.g., 200 µL for 50 mg/mL).

Room Temperature Assessment: Stir the mixture vigorously at room temperature for 15-30

minutes. Visually inspect the solution.

Record Observation: Note if the COI is fully dissolved, partially dissolved, or insoluble.
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Elevated Temperature Assessment: If the COI is not fully soluble, gently heat the vial in

increments of 20 °C (e.g., to 40 °C, 60 °C, 80 °C) using a hot plate. Stir for 15 minutes at

each temperature.

Causality: Increasing temperature provides the energy needed to overcome the lattice

energy of a crystalline solid, often increasing solubility.

Record Observation: Note the temperature at which the COI fully dissolves.

Concentration Assessment: If the COI dissolves easily at room temperature, repeat the

experiment with a higher starting amount of the COI to determine the saturation point.

Decision Making: Based on the observations, determine if 3-(hydroxymethyl)pyrrolidin-2-
one meets the solubility and temperature requirements for your intended reaction or

application.

Decision-Making Flowchart
This diagram illustrates the logical process for choosing to use 3-(hydroxymethyl)pyrrolidin-
2-one as either a reagent or a solvent.
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Caption: Decision process for applying 3-(hydroxymethyl)pyrrolidin-2-one.

Conclusion
3-(Hydroxymethyl)pyrrolidin-2-one is a powerful and versatile molecule whose value in

modern chemical research, particularly drug discovery, cannot be overstated. Its primary

strength lies in its role as a chiral building block, where the pyrrolidinone core provides a

proven pharmacophore and the hydroxymethyl group offers a reliable point for synthetic

elaboration. While its application as a solvent is less explored, its unique physicochemical

properties—high polarity, protic nature, and low volatility—present intriguing possibilities for

specialized high-temperature applications. By understanding its properties and leveraging well-

defined protocols, researchers can effectively unlock the full potential of this valuable

compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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